Cas no 1807302-98-2 (Methyl 3-cyano-6-fluoro-2-ethylbenzoate)

• Product Name: Methyl 3-cyano-6-fluoro-2-ethylbenzoate
• CAS No: 1807302-98-2
• MF: C₁₁H₁₀FNO₂
• MW: 207.201006412506
• CID: 4952787
• Update Time: 2025-05-26

Methyl 3-cyano-6-fluoro-2-ethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-6-fluoro-2-ethylbenzoate

• Inchi： 1S/C11H10FNO2/c1-3-8-7(6-13)4-5-9(12)10(8)11(14)15-2/h4-5H,3H2,1-2H3
• InChI Key： MLZZWEOSPVCCJY-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C#N)C(=C1C(=O)OC)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 2.4
• Topological Polar Surface Area: 50.1

Additional information on Methyl 3-cyano-6-fluoro-2-ethylbenzoate

Recent Advances in the Synthesis and Applications of Methyl 3-cyano-6-fluoro-2-ethylbenzoate (CAS: 1807302-98-2)

Methyl 3-cyano-6-fluoro-2-ethylbenzoate (CAS: 1807302-98-2) is a fluorinated benzoate derivative that has garnered significant attention in the field of medicinal chemistry and drug development. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting central nervous system (CNS) disorders and inflammatory diseases. Recent studies have highlighted its potential in the development of novel therapeutic agents, owing to its unique chemical properties and versatility in organic synthesis.

One of the most notable applications of Methyl 3-cyano-6-fluoro-2-ethylbenzoate is its role in the synthesis of small molecule inhibitors for protein kinases. Protein kinases are critical regulators of cellular processes, and their dysregulation is implicated in numerous diseases, including cancer and neurodegenerative disorders. Researchers have successfully utilized this compound to develop potent and selective kinase inhibitors, demonstrating its value in drug discovery pipelines. The fluorinated aromatic ring and cyano group in the structure contribute to enhanced binding affinity and metabolic stability, making it a preferred scaffold for medicinal chemists.

In addition to its applications in kinase inhibitor development, Methyl 3-cyano-6-fluoro-2-ethylbenzoate has also been explored as a building block for the synthesis of fluorinated heterocycles. Fluorinated heterocycles are increasingly important in pharmaceutical research due to their improved pharmacokinetic properties and ability to modulate biological targets. Recent synthetic methodologies have focused on optimizing the reaction conditions for incorporating this compound into complex heterocyclic frameworks, with promising results in terms of yield and selectivity.

Another area of active research involves the use of Methyl 3-cyano-6-fluoro-2-ethylbenzoate in the development of positron emission tomography (PET) radiotracers. The incorporation of fluorine-18 into this scaffold has enabled the creation of novel imaging agents for studying CNS disorders such as Alzheimer's disease and Parkinson's disease. These radiotracers provide valuable insights into disease mechanisms and facilitate the evaluation of therapeutic interventions in preclinical and clinical settings.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of Methyl 3-cyano-6-fluoro-2-ethylbenzoate. Recent advancements in catalytic fluorination and green chemistry approaches have addressed some of these issues, offering more efficient and environmentally friendly routes to its production. Future research is expected to focus on further optimizing these synthetic strategies and expanding the compound's utility in drug discovery and development.

In conclusion, Methyl 3-cyano-6-fluoro-2-ethylbenzoate (CAS: 1807302-98-2) represents a versatile and valuable intermediate in medicinal chemistry. Its applications span from kinase inhibitor development to PET radiotracer synthesis, underscoring its importance in contemporary pharmaceutical research. Ongoing efforts to improve its synthesis and explore new therapeutic avenues will likely solidify its role in the discovery of next-generation drugs.